Cas no 178813-77-9 (2,6-Dichloro-3-fluorobenzaldehyde)

2,6-Dichloro-3-fluorobenzaldehyde structure
178813-77-9 structure
Product Name:2,6-Dichloro-3-fluorobenzaldehyde
CAS No:178813-77-9
MF:C7H3Cl2FO
MW:193.00252366066
MDL:MFCD09835189
CID:820591
PubChem ID:18945674
Update Time:2025-04-19

2,6-Dichloro-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,6-DICHLORO-3-FLUOROBENZALDEHYDE
    • ACT00500
    • ANW-46309
    • CTK7H8105
    • MolPort-003-984-788
    • PubChem4191
    • SBB068739
    • AMBZ0002
    • EBD9900
    • KLSFEXQUIFNMSV-UHFFFAOYSA-N
    • FCH874166
    • Benzaldehyde, 2,6-dichloro-3-fluoro-
    • LS10053
    • AS05577
    • CM11921
    • AM803382
    • ST2403728
    • AX8223811
    • 2,6-bis(chloranyl)-3-fluoranyl-benzaldehyde
    • W3894
    • A812397
    • 2,6-dichloro-3-fluoro-benzaldehyde
    • MFCD09835189
    • 178813-77-9
    • DB-065235
    • SCHEMBL1359343
    • SY123466
    • CS-0038293
    • AS-62736
    • DTXSID60596737
    • AKOS006327504
    • 2,6-Dichloro-3-fluorobenzaldehyde
    • MDL: MFCD09835189
    • Inchi: 1S/C7H3Cl2FO/c8-5-1-2-6(10)7(9)4(5)3-11/h1-3H
    • InChI Key: KLSFEXQUIFNMSV-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1C=O)Cl)F

Computed Properties

  • Exact Mass: 191.9544983g/mol
  • Monoisotopic Mass: 191.9544983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.493±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 63-65 ºC
  • Boiling Point: 241.2±35.0 ºC (760 Torr),
  • Flash Point: 99.7±25.9 ºC,
  • Solubility: Almost insoluble (0.023 g/l) (25 º C),

2,6-Dichloro-3-fluorobenzaldehyde Pricemore >>

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